Cas no 2248402-53-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate
• CAS No: 2248402-53-9
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6255319
• PubChem ID: 165726405
• Update Time: 2025-07-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate
• EN300-6513911
• 2248402-53-9

• Inchi： 1S/C15H15NO5/c1-20-12-8-4-7-11(12)15(19)21-16-13(17)9-5-2-3-6-10(9)14(16)18/h2-3,5-6,11-12H,4,7-8H2,1H3
• InChI Key： FKCPYBRAUZPTJT-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate (CAS No. 2248402-53-9) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate, identified by its CAS number 2248402-53-9, represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features of isoindole and cyclopentanecarboxylate moieties, which have garnered attention for their diverse biological activities. The presence of a dioxo group and a methoxycyclopentane moiety introduces unique electronic and steric properties, making this compound a valuable candidate for further exploration in drug discovery and molecular recognition.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, paving the way for its incorporation into novel therapeutic strategies. The isoindol core is particularly noteworthy, as it has been implicated in various bioactive natural products and pharmacophores. For instance, derivatives of isoindole have demonstrated promise in targeting neurological disorders, inflammation, and cancer due to their ability to modulate key signaling pathways. The cyclopentane ring further enhances the compound's complexity, offering opportunities for selective binding interactions with biological targets.

In the context of modern drug design, the dioxo functionality serves as a critical pharmacophoric element, often contributing to metabolic stability and binding affinity. This group is frequently found in bioactive molecules that exhibit inhibitory effects on enzymes such as kinases and proteases. The methoxy substituent on the cyclopentane ring adds another layer of modularity, allowing for fine-tuning of physicochemical properties such as solubility and lipophilicity. Such features are essential for optimizing oral bioavailability and tissue distribution.

Current research highlights the compound's potential in developing small-molecule inhibitors for therapeutic applications. Studies have indicated that derivatives of this scaffold may interfere with aberrant signaling pathways implicated in diseases like diabetes, cardiovascular disorders, and neurodegeneration. The dioxo-isoindol moiety has been shown to exhibit inhibitory activity against specific enzymes by occupying pockets within their active sites. This mode of action aligns with the growing trend toward structure-based drug design, where precise molecular interactions are leveraged to achieve high specificity.

Moreover, the cyclopentane ring contributes to the compound's conformational flexibility, enabling it to adopt multiple binding poses that enhance target engagement. This adaptability is particularly advantageous when designing molecules that must navigate complex biological environments. Computational modeling studies have suggested that the methoxycyclopentane portion can interact favorably with hydrophobic regions of protein targets, while the isoindole core provides additional hydrogen bonding opportunities.

Emerging data also point to the compound's utility in developing probes for biochemical assays. Its well-defined structure allows researchers to systematically modify specific functional groups while maintaining overall biological activity. Such versatility is crucial for generating libraries of compounds that can be screened against large panels of targets. Additionally, the compound's stability under various conditions makes it suitable for high-throughput screening (HTS) applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate (CAS No. 2248402-53-9) has been refined through multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in catalytic methods have further streamlined its preparation, reducing both reaction times and byproduct formation. These improvements are critical for scaling up production while maintaining high purity standards required for pharmaceutical applications.

From a medicinal chemistry perspective, this compound exemplifies how structural diversity can be harnessed to discover novel therapeutics. Its combination of an isoindole core with a methoxycyclopentane substituent offers a unique balance of electronic and steric properties that may translate into enhanced pharmacological profiles. Future studies are likely to explore its potential as a lead compound or building block for more complex derivatives with improved efficacy and selectivity.

The growing interest in heterocyclic compounds like this one reflects broader trends in drug discovery toward targeting underserved therapeutic areas. By leveraging natural product-inspired scaffolds or designing entirely new molecular architectures based on computational predictions, researchers continue to expand the chemical space available for innovation. The case of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxycyclopentane-1-carboxylate underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists to accelerate the development of next-generation therapeutics.